Cas no 196091-47-1 (6-Benzofuranamine,2,3-dihydro-7-methyl-)

6-Benzofuranamine,2,3-dihydro-7-methyl- structure
196091-47-1 structure
Product Name:6-Benzofuranamine,2,3-dihydro-7-methyl-
CAS No:196091-47-1
MF:C9H11NO
MW:149.189742326736
CID:116882
PubChem ID:21840473
Update Time:2025-04-18

6-Benzofuranamine,2,3-dihydro-7-methyl- Chemical and Physical Properties

Names and Identifiers

    • 6-Benzofuranamine,2,3-dihydro-7-methyl-
    • 6-Benzofuranamine,2,3-dihydro-7-methyl-(9CI)
    • AKOS006348718
    • 196091-47-1
    • SCHEMBL8403384
    • 7-Methyl-2,3-dihydro-1-benzofuran-6-amine
    • Inchi: 1S/C9H11NO/c1-6-8(10)3-2-7-4-5-11-9(6)7/h2-3H,4-5,10H2,1H3
    • InChI Key: GLKDIFFQNOVPHO-UHFFFAOYSA-N
    • SMILES: O1CCC2C=CC(=C(C)C1=2)N

Computed Properties

  • Exact Mass: 149.08413
  • Monoisotopic Mass: 149.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35.2A^2
  • XLogP3: 1.6

Experimental Properties

  • PSA: 35.25
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